Cas no 1806327-79-6 (Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate
• CAS No: 1806327-79-6
• MF: C₁₁H₅F₆NO₃S
• MW: 345.217722654343
• CID: 4951343
• Update Time: 2025-05-28

Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO3S/c1-20-9(19)5-2-6(4-18)8(22-11(15,16)17)7(3-5)21-10(12,13)14/h2-3H,1H3
• InChI Key： MXEMAYATJDYOQY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(C(=O)OC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate

Research Brief on Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate (CAS: 1806327-79-6)

Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate (CAS: 1806327-79-6) is a fluorinated benzoate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its trifluoromethoxy and trifluoromethylthio substituents, exhibits promising physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals.

Recent studies have focused on the synthetic pathways and reactivity of Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate. A 2023 publication in the Journal of Fluorine Chemistry detailed an efficient synthesis route involving the nucleophilic substitution of a precursor benzoate with trifluoromethylthiolating reagents. The study highlighted the compound's stability under various reaction conditions, which is critical for its utility in multi-step synthetic processes. Additionally, the electron-withdrawing nature of the trifluoromethoxy and trifluoromethylthio groups was found to enhance the reactivity of the cyano group, enabling further functionalization.

In the context of agrochemical applications, Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate has been investigated as a key intermediate in the synthesis of novel herbicides. A patent filed in 2022 by a leading agrochemical company disclosed derivatives of this compound that exhibit potent inhibitory activity against acetolactate synthase (ALS), a target enzyme in weed control. The trifluoromethylthio moiety, in particular, was shown to improve the bioavailability and soil persistence of the resulting herbicides.

From a medicinal chemistry perspective, the compound's fluorinated groups have sparked interest in its potential as a scaffold for drug discovery. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its use in the design of protease inhibitors. The researchers demonstrated that the steric and electronic properties of the trifluoromethoxy and trifluoromethylthio groups could be leveraged to enhance binding affinity to target enzymes. Preliminary in vitro assays revealed moderate activity against SARS-CoV-2 main protease, suggesting its relevance in antiviral drug development.

Despite these promising findings, challenges remain in the large-scale production and optimization of Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its synthesis. A 2023 report in Green Chemistry highlighted a solvent-free mechanochemical method that achieved high yields while minimizing waste generation. This advancement aligns with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, Methyl 3-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate (CAS: 1806327-79-6) represents a versatile building block with significant potential in both agrochemical and pharmaceutical research. Its unique combination of fluorinated substituents offers distinct advantages in molecular design, though further studies are needed to fully exploit its applications. Ongoing research is expected to uncover additional uses for this compound, particularly in the development of next-generation bioactive molecules.